Cas no 76350-89-5 ((3-iodo-2-methylphenyl)methanol)
(3-iodo-2-methylphenyl)methanol Chemical and Physical Properties
Names and Identifiers
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- Benzenemethanol, 3-iodo-2-methyl-
- (3-IODO-2-METHYLPHENYL)METHANOL
- (3-iodo-2-methylphenyl)methanol
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- MDL: MFCD18397813
- Inchi: 1S/C8H9IO/c1-6-7(5-10)3-2-4-8(6)9/h2-4,10H,5H2,1H3
- InChI Key: WVKFJUYXMBJNKD-UHFFFAOYSA-N
- SMILES: IC1=CC=CC(CO)=C1C
(3-iodo-2-methylphenyl)methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A014001414-250mg |
3-Iodo-2-methylbenzyl alcohol |
76350-89-5 | 97% | 250mg |
$484.80 | 2023-09-01 | |
| Alichem | A014001414-500mg |
3-Iodo-2-methylbenzyl alcohol |
76350-89-5 | 97% | 500mg |
$831.30 | 2023-09-01 | |
| Alichem | A014001414-1g |
3-Iodo-2-methylbenzyl alcohol |
76350-89-5 | 97% | 1g |
$1445.30 | 2023-09-01 | |
| TRC | B448825-50mg |
(3-Iodo-2-methylphenyl)methanol |
76350-89-5 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B448825-100mg |
(3-Iodo-2-methylphenyl)methanol |
76350-89-5 | 100mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B448825-500mg |
(3-Iodo-2-methylphenyl)methanol |
76350-89-5 | 500mg |
$ 210.00 | 2022-06-07 | ||
| Apollo Scientific | OR310415-1g |
(3-Iodo-2-methylphenyl)methanol |
76350-89-5 | 95% | 1g |
£63.00 | 2025-02-19 | |
| Apollo Scientific | OR310415-5g |
(3-Iodo-2-methylphenyl)methanol |
76350-89-5 | 95% | 5g |
£249.00 | 2025-02-19 | |
| 1PlusChem | 1P008OBT-250mg |
Benzenemethanol, 3-iodo-2-methyl- |
76350-89-5 | 95% | 250mg |
$77.00 | 2024-04-21 | |
| 1PlusChem | 1P008OBT-10g |
Benzenemethanol, 3-iodo-2-methyl- |
76350-89-5 | 10g |
$726.00 | 2024-04-21 |
(3-iodo-2-methylphenyl)methanol Suppliers
(3-iodo-2-methylphenyl)methanol Related Literature
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
Additional information on (3-iodo-2-methylphenyl)methanol
Comprehensive Overview of Benzenemethanol, 3-iodo-2-methyl- (CAS No. 76350-89-5)
Benzenemethanol, 3-iodo-2-methyl- (CAS No. 76350-89-5) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This iodinated derivative of benzenemethanol is characterized by its unique molecular structure, which includes a hydroxyl group and an iodine atom positioned at the 3rd carbon of the benzene ring, along with a methyl group at the 2nd position. The compound's distinct properties make it a valuable intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.
The chemical formula of Benzenemethanol, 3-iodo-2-methyl- is C8H9IO, with a molecular weight of 248.06 g/mol. Its structure is often highlighted in discussions about halogenated aromatic compounds, a class of chemicals that are widely used in medicinal chemistry due to their ability to enhance the biological activity of molecules. Researchers and industry professionals frequently search for terms like "3-iodo-2-methylbenzenemethanol applications" and "CAS 76350-89-5 synthesis," reflecting the growing interest in this compound's potential.
One of the key applications of Benzenemethanol, 3-iodo-2-methyl- is in the synthesis of pharmaceutical intermediates. The iodine atom in its structure serves as a reactive site for further functionalization, enabling the creation of complex molecules with targeted therapeutic effects. Recent studies have explored its role in the development of antimicrobial agents and anti-inflammatory drugs, aligning with the current global focus on combating antibiotic resistance and chronic diseases. Searches for "iodo-substituted benzenemethanol in drug discovery" have surged, indicating its relevance in modern research.
In addition to pharmaceuticals, Benzenemethanol, 3-iodo-2-methyl- finds use in the agrochemical sector. Its derivatives are investigated for their potential as pesticide intermediates or plant growth regulators. The compound's ability to act as a building block for more complex agrochemicals has made it a subject of interest for companies aiming to develop sustainable crop protection solutions. Queries such as "3-iodo-2-methylbenzenemethanol in agriculture" highlight this trend.
The synthesis of Benzenemethanol, 3-iodo-2-methyl- typically involves the iodination of 2-methylbenzenemethanol under controlled conditions. This process is often optimized for yield and purity, as these factors are critical for its subsequent applications. Researchers frequently look up "optimized synthesis of CAS 76350-89-5" to find the latest methodologies, underscoring the importance of efficient production techniques.
From a market perspective, the demand for Benzenemethanol, 3-iodo-2-methyl- is driven by its versatility and the expanding applications of halogenated aromatics. The compound is supplied by several specialty chemical manufacturers, and its pricing is influenced by factors such as raw material availability and production scale. Industry reports often cite "market trends for iodinated benzenemethanol derivatives" as a key area of analysis.
Safety and handling of Benzenemethanol, 3-iodo-2-methyl- are also critical considerations. While it is not classified as a hazardous material under standard regulations, proper laboratory practices should be followed to ensure safe usage. Topics like "safe handling of 3-iodo-2-methylbenzenemethanol" are commonly searched by professionals working with this compound.
In conclusion, Benzenemethanol, 3-iodo-2-methyl- (CAS No. 76350-89-5) is a compound of significant scientific and industrial interest. Its applications in pharmaceuticals, agrochemicals, and material science, combined with its unique structural features, make it a valuable asset in synthetic chemistry. As research continues to uncover new uses for this molecule, its importance in various sectors is expected to grow, further driving demand and innovation.
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